N-[(2-chlorobenzyl)carbamothioyl]cyclopropanecarboxamide

• Molecular Formula: C12H13ClN2OS
• Molecular Weight: 268.76 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methylcarbamothioyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H13ClN2OS/c13-10-4-2-1-3-9(10)7-14-12(17)15-11(16)8-5-6-8/h1-4,8H,5-7H2,(H2,14,15,16,17)
• InChI Key: CUIVBZRHKHDTIP-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC(=S)NCC2=CC=CC=C2Cl

Description

N-[(2-chlorobenzyl)carbamothioyl]cyclopropanecarboxamide, commonly known as CBTC, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CBTC is a cyclopropane-containing compound that has been synthesized using different methods and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of CBTC is not well understood. However, studies have shown that CBTC inhibits the activity of acetylcholinesterase by binding to the active site of the enzyme. CBTC has also been shown to possess antifungal activity by inhibiting the growth of fungi.
Biochemical and Physiological Effects:
CBTC has been shown to possess biochemical and physiological effects. Studies have shown that CBTC inhibits the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This can result in improved cognitive function and memory. CBTC has also been shown to possess antifungal and antibacterial properties, which can be useful in the treatment of infections.

Advantages and Limitations for Lab Experiments

CBTC has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. CBTC is also relatively inexpensive compared to other compounds with similar properties. However, CBTC has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in aqueous solutions. In addition, CBTC has not been extensively studied for its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of CBTC. One area of research is the development of CBTC derivatives with improved solubility and bioavailability. Another area of research is the study of CBTC as a ligand in metal complexation. CBTC can also be studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to fully understand the mechanism of action of CBTC and its potential applications in various fields.
Conclusion:
In conclusion, CBTC is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CBTC can be synthesized using different methods and has been studied extensively for its biochemical and physiological effects. CBTC has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of CBTC, including the development of CBTC derivatives and the study of CBTC as a ligand in metal complexation. Further research is needed to fully understand the potential applications of CBTC.

Synthesis Methods

CBTC can be synthesized using different methods. One of the most common methods involves the reaction of 2-chlorobenzyl isothiocyanate with cyclopropanecarboxylic acid in the presence of a base such as triethylamine. The reaction yields CBTC as a white solid, which can be purified using recrystallization. Other methods include the reaction of 2-chlorobenzylamine with thiourea followed by the reaction with cyclopropanecarboxylic acid.

Scientific Research Applications

CBTC has been studied for its potential applications in various fields. It has been shown to possess anticancer, antifungal, and antibacterial properties. CBTC has also been studied for its potential use as a ligand in metal complexation and as a reagent in organic synthesis. In addition, CBTC has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the development of Alzheimer's disease.